1,3-dimethyl-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)-1H-pyrazole-5-carboxamide
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Description
1,3-dimethyl-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C16H16N4OS and its molecular weight is 312.39. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
The compound is utilized as a key intermediate in the synthesis of various heterocyclic compounds, which are crucial in the development of new drugs and materials. For example, the synthesis of pyrazole, pyridine, and pyrimidine derivatives from enaminonitriles showcases the compound's versatility in creating molecules with potential therapeutic applications (Fadda et al., 2012). Additionally, the microwave-assisted synthesis of pyrazolopyridines further highlights its role in streamlining the production of compounds with antioxidant, antitumor, and antimicrobial activities (El‐Borai et al., 2013).
Antimicrobial and Anticancer Activities
The synthesized derivatives of this compound have been studied for their antimicrobial and anticancer activities. The development of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives from this compound demonstrates its potential in creating new antimicrobial agents (Gad-Elkareem et al., 2011). Moreover, novel pyrazolopyrimidine derivatives synthesized from this compound have shown significant anticancer and anti-5-lipoxygenase activities, indicating its importance in the development of new therapeutic agents (Rahmouni et al., 2016).
Chemical and Biological Properties
The synthesis and characterization of novel heterocyclic compounds derived from this chemical show diverse biological activities and chemical properties. For instance, the synthesis of diheteroaryl thienothiophene derivatives indicates the compound's utility in creating molecules with expected biological activities (Mabkhot et al., 2011). Additionally, the development of pyridine-pyrimidines and their bis-derivatives through multicomponent synthesis underscores the efficiency and versatility of this compound in chemical synthesis (Rahmani et al., 2018).
Properties
IUPAC Name |
2,5-dimethyl-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4OS/c1-11-9-13(20(2)19-11)16(21)18-10-12-5-3-7-17-15(12)14-6-4-8-22-14/h3-9H,10H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHZAWTRDWKOKSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)C(=O)NCC2=C(N=CC=C2)C3=CC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.